![molecular formula C12H17FN2O2S B7556586 1-(3-Fluoro-4-methylphenyl)sulfonylpiperidin-3-amine](/img/structure/B7556586.png)
1-(3-Fluoro-4-methylphenyl)sulfonylpiperidin-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-Fluoro-4-methylphenyl)sulfonylpiperidin-3-amine, also known as 3-Fluoro-4-methylphenylsulfonypiperidine-3-amine or FMPA, is a chemical compound that belongs to the piperidine class of drugs. It is used in scientific research to study the mechanism of action and physiological effects of the compound. The synthesis method of FMPA is a crucial aspect of its use in research, and its biochemical and physiological effects are of great interest to researchers.
Mechanism of Action
The mechanism of action of FMPA involves the activation of the sigma-1 receptor. Studies have shown that FMPA binds to the sigma-1 receptor with high affinity, leading to the modulation of various cellular pathways. The activation of the sigma-1 receptor by FMPA has been shown to have a variety of effects, including the modulation of calcium signaling and the regulation of cell proliferation and differentiation.
Biochemical and Physiological Effects:
FMPA has been shown to have a variety of biochemical and physiological effects. It has been found to modulate calcium signaling, which is involved in a variety of cellular processes, including muscle contraction, neurotransmitter release, and gene expression. FMPA has also been shown to regulate cell proliferation and differentiation, which is important for the growth and development of cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using FMPA in lab experiments is its high affinity for the sigma-1 receptor. This makes it a useful tool for studying the mechanism of action and physiological effects of the compound. However, one limitation of using FMPA is its potential toxicity. It is important to use FMPA in appropriate concentrations and to take appropriate safety precautions when handling the compound.
Future Directions
There are many future directions for research on FMPA. One area of interest is the potential therapeutic applications of the compound. FMPA has been shown to have anti-inflammatory and analgesic effects, and it may have potential as a treatment for various diseases, including chronic pain and neurodegenerative disorders. Another area of interest is the development of new compounds that are similar to FMPA but have improved pharmacological properties. These compounds may have increased potency or reduced toxicity, making them more useful for scientific research and potential therapeutic applications.
Conclusion:
In conclusion, FMPA is a chemical compound that is used in scientific research to study the mechanism of action and physiological effects of the compound. Its synthesis method is reliable and efficient, and it has been found to have an affinity for the sigma-1 receptor. FMPA has a variety of biochemical and physiological effects, and it may have potential therapeutic applications in the future. Future research on FMPA may lead to the development of new compounds with improved pharmacological properties and increased potency.
Synthesis Methods
The synthesis of FMPA involves the reaction of 3-fluoro-4-methylbenzenesulfonyl chloride with piperidine in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain pure FMPA. This method of synthesis is reliable and efficient, making FMPA readily available for use in scientific research.
Scientific Research Applications
FMPA is used in scientific research to study the mechanism of action and physiological effects of the compound. It has been found to have an affinity for the sigma-1 receptor, a protein that is involved in a variety of cellular processes, including cell proliferation and differentiation, and calcium signaling. FMPA has been shown to activate the sigma-1 receptor, which in turn leads to the modulation of various cellular pathways.
properties
IUPAC Name |
1-(3-fluoro-4-methylphenyl)sulfonylpiperidin-3-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17FN2O2S/c1-9-4-5-11(7-12(9)13)18(16,17)15-6-2-3-10(14)8-15/h4-5,7,10H,2-3,6,8,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWUUGGLIWKAHQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)N2CCCC(C2)N)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.